5-(4-methoxybenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-[(4-methoxyphenyl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2O3/c1-20-14-7-3-12(4-8-14)11-16-18-17(19-22-16)13-5-9-15(21-2)10-6-13/h3-10H,11H2,1-2H3
• InChI Key: HOBKQMWUFGESCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

5-(4-methoxybenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole, also known as MOBD, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and environmental science. MOBD is a heterocyclic compound that belongs to the oxadiazole family and has a molecular formula of C17H16N2O3.

Mechanism of Action

The exact mechanism of action of 5-(4-methoxybenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that this compound exerts its biological activities through the inhibition of various enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound has also been found to exhibit inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to exhibit antimicrobial activity against various bacterial and fungal strains. Additionally, this compound has been shown to exhibit anti-inflammatory and anticonvulsant activities in animal models.

Advantages and Limitations for Lab Experiments

5-(4-methoxybenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit a wide range of biological activities. Additionally, this compound has been used as a building block in the synthesis of various organic materials, making it a versatile compound for use in material science. However, there are some limitations to the use of this compound in lab experiments. For example, its solubility in water is relatively low, which can limit its use in aqueous environments.

Future Directions

There are several future directions for the study of 5-(4-methoxybenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. One area of research is the development of this compound-based fluorescent probes for the detection of metal ions in environmental and biological samples. Another area of research is the synthesis of this compound derivatives with improved solubility and biological activity. Additionally, this compound has been studied for its potential use in the development of new anticancer drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a versatile compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis of this compound is relatively simple, and it has been found to exhibit a wide range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant activities. This compound has also been used as a building block in the synthesis of various organic materials. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

5-(4-methoxybenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole can be synthesized using various methods, including the reaction between 4-methoxybenzohydrazide and 4-methoxybenzaldehyde in the presence of acetic anhydride and glacial acetic acid. Another method involves the reaction between 4-methoxybenzohydrazide and 4-methoxyphenylacetic acid in the presence of phosphorus oxychloride and acetic anhydride. The synthesis of this compound is relatively simple and can be achieved through several different routes.

Scientific Research Applications

5-(4-methoxybenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant activities. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in environmental and biological samples. Additionally, this compound has been used as a building block in the synthesis of various organic materials, including polymers and liquid crystals.